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Get Quote

Cyclo(L-Pro-L-Val) is a 2,5-diketopiperazine (DKP), a class of cyclic dipeptides known for their diverse

biological activities and structural stability [1] [2]. Its potential as a biopesticide stems from its direct toxic

effects on plant pathogens.

The table below summarizes the key characteristics of cyclo(L-Pro-L-Val):

Property Description

IUPAC Name (3S,8aS)-3-propan-2-yl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

[3]

CAS Number 2854-40-2 [1] [3] [4]

Molecular
Formula

C₁₀H₁₆N₂O₂ [1] [3] [4]

Molecular Weight 196.25 g/mol [1] [3] [4]

Chemical
Structure

A cyclic dipeptide formed from L-Proline and L-Valine [1]

Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, and Acetone [3]

[4]
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Property Description

Mechanism of
Action

Toxic activity against phytopathogenic microorganisms; inhibits Gram-positive
phytopathogenic bacteria [1]

Potential
Application

Development as a biopesticide [1]

Quantitative Efficacy Data

The biological activity of cyclo(L-Pro-L-Val) has been quantitatively assessed against specific pathogens.

For context, its toxicity has been compared to Chloramphenicol, a known antibiotic, and found to be similar

at comparable concentrations [1].

The following table summarizes its efficacy profile:

Assay Type Target Pathogen/Organism Key Findings Citation

Antimicrobial
Activity

Phytopathogenic
microorganisms (e.g.,

Rhodococcus fascians LMG
3605)

Shows toxic activity [1] [1]

Antimicrobial
Activity

Gram-positive phytopathogenic
bacterium

Demonstrates inhibitory effects [1] [1]

Cytotoxicity &
Anti-
inflammatory

In vitro cell-based assays Significantly inhibits IKKα/IκBα/NF-
κB phosphorylation and iNOS/COX-

2 activation in a concentration-
dependent manner [4]

[4]

Experimental Protocol: Evaluating Anti-
Phytopathogenic Activity
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This protocol outlines a standard method for assessing the efficacy of cyclo(L-Pro-L-Val) against bacterial

plant pathogens, based on common microbiological techniques.

Principle: The assay measures the zone of inhibition around a sample-containing disk, which indicates the

compound's ability to prevent bacterial growth.

Materials:

Test Compound: Cyclo(L-Pro-L-Val) (e.g., >98% purity from commercial suppliers like TargetMol,

MedChemExpress, or BioCrick) [1] [3] [4].
Solvent Control: Dimethyl Sulfoxide (DMSO). Prepare a stock solution, for instance, at 90 mg/mL

[4].
Test Microorganism: Gram-positive phytopathogenic bacterium (e.g., Rhodococcus fascians LMG

3605) [1].
Growth Media: Appropriate agar and broth for the target bacterium (e.g., Mueller-Hinton Agar).

Equipment: Sterile Petri dishes, micropipettes, sterile filter paper disks (6 mm), incubator.

Procedure:

Inoculum Preparation: Adjust the turbidity of a bacterial broth culture to match a 0.5 McFarland

standard.
Plate Inoculation: Evenly spread the bacterial inoculum onto the surface of an agar plate using a

sterile swab.
Disk Application: Aseptically place sterile filter paper disks on the inoculated agar.

Compound Application: Apply a specific volume (e.g., 10 μL) of the cyclo(L-Pro-L-Val) solution to
the disk. A DMSO-only disk serves as the negative control, and a known antibiotic disk serves as the

positive control (e.g., Chloramphenicol) [1].
Diffusion and Incubation: Allow the plates to stand for a pre-diffusion period (e.g., 30 minutes at

room temperature), then incubate at the optimal temperature for the test bacterium (e.g., 37°C for 16-
18 hours).

Measurement: After incubation, measure the diameter of the zone of inhibition (including the disk) in
millimeters using a caliper.

Advanced Protocol: Solid-Phase Extraction from
Culture

This advanced protocol describes a high-throughput method for isolating and purifying cyclo(L-Pro-L-Val)

and similar cyclic dipeptides from bacterial culture filtrates, optimizing yield for downstream testing [2].
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Principle: Use C18-based solid-phase extraction (SPE) with a methanol gradient to selectively elute cyclic

dipeptides like cyclo(L-Pro-L-Val) from the crude culture filtrate.

Materials:

Source: Culture Filtrate (CF) of a producing bacterium (e.g., Lactobacillus plantarum LBP-K10).
SPE Cartridges: C18-based solid-phase extraction cartridges.

Eluents: Water, and methanol in water (5% to 50% v/v in 5% increments).
Equipment: Vacuum manifold, centrifuge, HPLC vials.

Procedure:

Conditioning: Condition the C18 SPE cartridge with methanol followed by equilibrating with water or
a weak buffer.

Loading: Load the clarified and acidified culture filtrate onto the cartridge.
Washing: Wash with 5-30% methanol to remove impurities and organic acids.

Elution: Elute the target compounds stepwise with a methanol gradient from 35% to 50% methanol.
Collect individual fractions (MeSPEfs), for example, MeSPEf-35, MeSPEf-40, etc [2].

Concentration and Analysis: Evaporate the methanol from the collected fractions and reconstitute
the residue in a suitable solvent (e.g., DMSO). The 35-45% methanol fractions are expected to

contain the bioactive cyclic dipeptides and can be screened for antimicrobial activity [2].

Molecular Mechanism of Action

While the exact pesticidal mechanism is an area of ongoing research, cyclo(L-Pro-L-Val) has demonstrated

a potent anti-inflammatory effect in biochemical studies by inhibiting the NF-κB signaling pathway [4]. This

pathway is critical in regulating immune and stress responses in plants and animals. The diagram below

illustrates this mechanism, which may contribute to its role in mitigating pathogen-induced plant stress.
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Molecular Mechanism of Cyclo(L-Pro-L-Val)
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Workflow for Biopesticide Development

The following diagram outlines a comprehensive workflow from the initial isolation of cyclo(L-Pro-L-Val)

to the final evaluation of its biopesticidal efficacy, integrating the protocols described above.
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Conclusion and Future Perspectives

Cyclo(L-Pro-L-Val) is a promising candidate for biopesticide development, demonstrating direct toxicity

against key plant pathogens. Its activity against Gram-positive bacteria like R. fascians and its ability to

modulate key inflammatory pathways underscore its potential. Future work should focus on field trials,

formulation development for stability and delivery, and further elucidation of its specific mode of action

against a broader range of plant pathogens.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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